Cas no 1865680-92-7 (3-(1-ethyl-1H-1,2,4-triazol-5-yl)prop-2-enoic acid)

• Product Name: 3-(1-ethyl-1H-1,2,4-triazol-5-yl)prop-2-enoic acid
• CAS No: 1865680-92-7
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• CID: 5999394
• PubChem ID: 130529891
• Update Time: 2025-08-05

3-(1-ethyl-1H-1,2,4-triazol-5-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(1-ethyl-1H-1,2,4-triazol-5-yl)prop-2-enoic acid
• EN300-1866958
• EN300-1455867
• 3-(1-ethyl-1H-1,2,4-triazol-5-yl)prop-2-enoic acid
• 1865680-92-7

• Inchi： 1S/C7H9N3O2/c1-2-10-6(8-5-9-10)3-4-7(11)12/h3-5H,2H2,1H3,(H,11,12)/b4-3+
• InChI Key： FFJFPSVKDCEPKE-ONEGZZNKSA-N
• SMILES： OC(/C=C/C1=NC=NN1CC)=O

Computed Properties

• Exact Mass: 167.069476538g/mol
• Monoisotopic Mass: 167.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 68Ų

Additional information on 3-(1-ethyl-1H-1,2,4-triazol-5-yl)prop-2-enoic acid

Introduction to 3-(1-ethyl-1H-1,2,4-triazol-5-yl)prop-2-enoic acid (CAS No. 1865680-92-7)

3-(1-ethyl-1H-1,2,4-triazol-5-yl)prop-2-enoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1865680-92-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the triazole derivative class, a group of molecules known for their diverse biological activities and potential therapeutic applications. The structural framework of 3-(1-ethyl-1H-1,2,4-triazol-5-yl)prop-2-enoic acid incorporates a propenoic acid moiety linked to a 1H-1,2,4-triazole ring substituted with an ethyl group. This unique arrangement contributes to its distinct chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.

The propenoic acid component of this molecule introduces a conjugated system that can participate in various electronic and steric interactions, influencing its solubility, stability, and reactivity. Additionally, the 1H-1,2,4-triazole ring is a well-known pharmacophore found in numerous bioactive molecules. Its three-membered heterocyclic structure provides a rigid framework that can interact favorably with biological targets such as enzymes and receptors. The presence of the ethyl group at the 5-position of the triazole ring further modulates the electronic properties of the molecule, potentially enhancing its binding affinity and selectivity.

In recent years, there has been growing interest in developing novel compounds based on triazole derivatives due to their broad spectrum of biological activities. These activities include antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The compound 3-(1-ethyl-1H-1,2,4-triazol-5-yl)prop-2-enoic acid has been investigated for its potential role in modulating various biological pathways. Preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes implicated in inflammatory responses and cellular proliferation.

One of the most compelling aspects of 3-(1-ethyl-1H-1,2,4-triazol-5-yl)prop-2-enoic acid is its synthetic versatility. The presence of both the propenoic acid and triazole moieties provides multiple sites for functionalization, allowing chemists to design derivatives with tailored properties. For instance, introducing additional substituents at the α-position of the propenoic acid or modifying the ethyl group on the triazole ring could lead to compounds with enhanced bioavailability or selectivity for specific targets. This flexibility makes it an attractive candidate for medicinal chemists seeking to develop new therapeutic agents.

The pharmacological potential of 3-(1-ethyl-1H-1,2,4-triazol-5-yloxy)propenoic acid has been explored in several preclinical studies. Researchers have focused on its interaction with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory processes. By inhibiting these enzymes, 3-(1H-pyrrolinonitrile)-3-(trifluoromethyl)-3H-indolizinone analogs derived from this scaffold have shown promise in reducing inflammation without causing significant side effects associated with nonsteroidal anti-inflammatory drugs (NSAIDs).

Furthermore, the triazole core has been recognized for its ability to disrupt protein-protein interactions essential for cancer cell survival and proliferation. Studies have demonstrated that triazole derivatives can inhibit kinases and other signaling proteins involved in tumor growth. The ethyl-substituted triazole ring in 3-(1ethyltriazole)-3-methoxypropenoic acid may enhance its ability to penetrate cell membranes and reach intracellular targets efficiently. This property could make it particularly useful in developing targeted therapies for solid tumors and other malignancies.

The synthesis of 3-(ethanoylidenephthalide) derivatives has also been influenced by the structural features of 3-(1ethyltriazole)-3-methoxypropenoic acid. By leveraging similar scaffolds, researchers have synthesized compounds that exhibit potent antifungal and antibacterial activities. These derivatives often show improved efficacy compared to existing antibiotics due to their ability to interfere with microbial cell wall synthesis or metabolic pathways. The combination of the propenoic acid and triazole moieties allows for fine-tuning of physicochemical properties such as lipophilicity and polar surface area (PSA), which are critical factors determining drug absorption distribution metabolism excretion (ADME) profiles.

Recent advances in computational chemistry have further accelerated the discovery process for novel bioactive molecules like 3-(trifluoromethyl)-N-propargylbenzamide analogs derived from this scaffold. Molecular docking studies have been employed to predict binding affinities between these compounds and target proteins. These virtual screening approaches have identified promising candidates for further experimental validation. Additionally, quantum mechanical calculations have provided insights into the electronic structure and reactivity of these molecules at an atomic level.

The environmental impact of developing new pharmaceuticals is also a consideration when evaluating compounds like (E)-N-propargyl-N'-phenylurea derivatives based on this scaffold. Efforts are being made to design molecules that are biodegradable and have minimal ecological persistence while maintaining high therapeutic efficacy. Green chemistry principles are being applied to optimize synthetic routes towards these compounds using sustainable solvents and catalysts.

In conclusion,3-(ethanoylidenephthalide) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups offers opportunities for designing novel therapeutic agents targeting various diseases including cancer inflammation microbial infections among others Its synthetic versatility combined with promising preclinical data makes it an attractive candidate for further development As research continues into this class of triazole derivatives we can expect even more innovative applications emerging from studies such as those described here